Cas no 104332-28-7 (3-Cyclobutene-1,2-dione,3,4-dihydroxy-, lithium salt (1:2))

3-Cyclobutene-1,2-dione,3,4-dihydroxy-, lithium salt (1:2) structure
104332-28-7 structure
Product Name:3-Cyclobutene-1,2-dione,3,4-dihydroxy-, lithium salt (1:2)
CAS No:104332-28-7
MF:C4Li2O4
MW:125.922401428223
CID:126162
PubChem ID:13848004
Update Time:2025-04-18

3-Cyclobutene-1,2-dione,3,4-dihydroxy-, lithium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione,3,4-dihydroxy-, lithium salt (1:2)
    • Squaric acid dilithium salt
    • 1,2-Di(lithiooxy)-1-cyclobutene-3,4-dione
    • Dilithium 3,4-dioxo-1-cyclobutene-1,2-diolate
    • 3,4-DIHYDROXY-3-CYCLOBUTENE-1,2-DIONE, DILITHIUM SALT, 98
    • 3,4-DIHYDROXY-3-CYCLOBUTENE-1,2-DIONE, D ILITHIUM SALT, 98%
    • lithium squarate
    • Q27126869
    • dilithium 3,4-dioxocyclobut-1-ene-1,2-diolate
    • 104332-28-7
    • dilithium squarate
    • dilithium;3,4-dioxocyclobutene-1,2-diolate
    • SCHEMBL864597
    • CHEBI:59716
    • 3,4-DIHYDROXY-3-CYCLOBUTENE-1,2-DIONE DILITHIUM SALT
    • E79900
    • 3,4-Dihydroxy-3-cyclobutene-1,2-dione,dilithium salt,98
    • Inchi: 1S/C4H2O4.2Li/c5-1-2(6)4(8)3(1)7;;/h5-6H;;/q;2*+1/p-2
    • InChI Key: SOCJEFTZDJUXNO-UHFFFAOYSA-L
    • SMILES: [O-]C1C(C(C=1[O-])=O)=O.[Li+].[Li+]

Computed Properties

  • Exact Mass: 124.00984
  • Monoisotopic Mass: 126.01166535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 141
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • Density: g/cm3
  • Melting Point: >300 °C(lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 80.26

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